![molecular formula C8H14Cl2N2OS B6201943 (4-aminophenyl)(ethyl)imino-lambda6-sulfanone dihydrochloride CAS No. 2694745-04-3](/img/no-structure.png)
(4-aminophenyl)(ethyl)imino-lambda6-sulfanone dihydrochloride
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Overview
Description
4-Aminophenyl)(ethyl)imino-lambda6-sulfanone dihydrochloride (4-APEN-S) is a synthetic organic compound that has a wide range of applications in scientific research. It is used as a reagent in a variety of organic reactions and has been studied extensively in the fields of biochemistry and physiology. 4-APEN-S is a novel compound that has been developed to increase the efficiency of various reactions and has been found to have unique biochemical and physiological effects.
Scientific Research Applications
(4-aminophenyl)(ethyl)imino-lambda6-sulfanone dihydrochloride is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in various biochemical reactions, and as an inhibitor in enzyme-catalyzed reactions. This compound is also used in the study of the structure and function of proteins, as well as in the study of the mechanisms of action of drugs.
Mechanism of Action
The mechanism of action of (4-aminophenyl)(ethyl)imino-lambda6-sulfanone dihydrochloride is not fully understood. It is thought to act as a competitive inhibitor of enzymes, as well as a substrate for certain enzymes. It is also thought to interact with proteins and other molecules, resulting in changes in their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. It has been studied in a variety of organisms, including humans, and has been found to have a variety of effects. In humans, this compound has been found to inhibit the activities of certain enzymes, such as cytochrome P450, and to increase the activity of certain proteins, such as glutathione S-transferase. It has also been found to affect the expression of certain genes and to alter the levels of certain hormones.
Advantages and Limitations for Lab Experiments
The use of (4-aminophenyl)(ethyl)imino-lambda6-sulfanone dihydrochloride in lab experiments has several advantages. It is a relatively inexpensive reagent, and its synthesis is relatively straightforward. It is also a stable compound and can be stored for long periods of time without significant degradation. On the other hand, this compound can be toxic if not handled properly and can cause irritation to the skin, eyes, and respiratory tract if inhaled.
Future Directions
The future directions for (4-aminophenyl)(ethyl)imino-lambda6-sulfanone dihydrochloride research are numerous. Further research is needed to better understand the biochemical and physiological effects of this compound and to develop new applications for this compound. Additionally, research is needed to develop new synthesis methods for this compound and to improve the safety and efficacy of its use in lab experiments. Finally, research is needed to develop new methods for the detection and quantification of this compound in biological samples.
Synthesis Methods
(4-aminophenyl)(ethyl)imino-lambda6-sulfanone dihydrochloride is synthesized through a series of chemical reactions. The first step involves the reaction of 4-aminophenol and ethylenediamine in an aqueous solution of sodium hydroxide to form 4-aminophenyl)(ethyl)iminium hydroxide. This is followed by the reaction of 4-aminophenyl)(ethyl)iminium hydroxide with lambda6-sulfanone to form this compound. Finally, the product is purified by recrystallization or chromatographic techniques.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (4-aminophenyl)(ethyl)imino-lambda6-sulfanone dihydrochloride involves the reaction of 4-aminobenzenesulfonamide with ethyl isothiocyanate to form (4-aminophenyl)(ethyl)imino-lambda6-sulfanone, which is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "4-aminobenzenesulfonamide", "ethyl isothiocyanate", "hydrochloric acid" ], "Reaction": [ "4-aminobenzenesulfonamide is reacted with ethyl isothiocyanate in a suitable solvent to form (4-aminophenyl)(ethyl)imino-lambda6-sulfanone.", "The resulting product is then treated with hydrochloric acid to form the dihydrochloride salt of (4-aminophenyl)(ethyl)imino-lambda6-sulfanone." ] } | |
2694745-04-3 | |
Molecular Formula |
C8H14Cl2N2OS |
Molecular Weight |
257.2 |
Purity |
95 |
Origin of Product |
United States |
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